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CAS No.: 68002-88-0

Cat. No.: B7769046

Get Quote

This guide provides an in-depth exploration of nonadecanoic acid (C19:0) as a significant

biomarker in metabolic research. It is designed for researchers, scientists, and professionals in

drug development, offering a blend of foundational biochemistry, clinical significance, and

practical analytical methodologies. Our focus is on the causal relationships behind

experimental choices and the establishment of robust, self-validating protocols, ensuring

scientific integrity and empowering cutting-edge research in metabolic diseases.

Part 1: Foundational Biochemistry of Nonadecanoic
Acid
Introduction to Odd-Chain Fatty Acids
Odd-chain fatty acids (OCFAs) are a class of fatty acids characterized by a carbon chain with

an odd number of carbon atoms.[1] While less abundant than their even-chain counterparts like

palmitic (C16:0) and stearic (C18:0) acids, OCFAs play unique roles in metabolism.[1] Their

metabolic pathway culminates in the production of propionyl-CoA, which can enter the citric

acid cycle via succinyl-CoA, contributing to gluconeogenesis.[2] This distinguishes them from

even-chain fatty acids, which primarily yield acetyl-CoA.[2]
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Structure and Properties of Nonadecanoic Acid (C19:0)
Nonadecanoic acid, also known as nonadecylic acid, is a saturated fatty acid with a 19-carbon

backbone.[3] Its chemical formula is C19H38O2.[4] As a long-chain saturated fatty acid, it is a

white, waxy solid at room temperature and is hydrophobic, being practically insoluble in water

but soluble in organic solvents.[3]

Metabolic Pathways
The primary dietary sources of nonadecanoic acid are dairy products and the fat of ruminant

animals.[5][6] The bacteria in the gut of ruminants produce large amounts of propionate, which

is then incorporated into odd-chain fatty acids.[5] When humans consume these products,

nonadecanoic acid is absorbed and incorporated into various lipid pools.

While dietary intake is a major source, nonadecanoic acid can also be synthesized

endogenously through alpha-oxidation.[7][8] This process occurs in the peroxisomes and

involves the removal of a single carbon atom from the carboxyl end of a fatty acid.[9][10][11]

For instance, the alpha-oxidation of longer-chain even-carbon fatty acids can lead to the

formation of odd-chain fatty acids. This pathway is particularly important for the breakdown of

branched-chain fatty acids like phytanic acid, which cannot undergo direct beta-oxidation.[11]
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Caption: Catabolism of nonadecanoic acid via beta-oxidation in the mitochondrion.
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Part 2: Nonadecanoic Acid as a Metabolic Biomarker
Biomarker of Dairy and Ruminant Fat Intake
Circulating levels of nonadecanoic acid are considered a reliable biomarker for the intake of

dairy fat. [12][13][14]This is because its primary dietary sources are ruminant fats, and it is not

significantly synthesized endogenously in humans under normal conditions. [12]Several studies

have shown a strong correlation between the consumption of dairy products and the

concentration of nonadecanoic acid in plasma and adipose tissue. [15]

Association with Metabolic Diseases
Emerging evidence suggests that nonadecanoic acid is not merely a passive biomarker of

dietary intake but may also have protective effects against several metabolic diseases.

Multiple observational studies have reported an inverse association between circulating levels

of nonadecanoic acid and the risk of developing type 2 diabetes. [16][17][18]Higher

concentrations of this odd-chain fatty acid are linked to improved insulin sensitivity and a lower

incidence of the disease. [18]

Study Population Sample Size Key Finding Reference

Multi-Ethnic Study
of Atherosclerosis
(MESA)

2,863

Higher plasma
phospholipid C19:0
was associated
with a lower risk of
incident T2DM.

[16]

European Prospective

Investigation into

Cancer and Nutrition

(EPIC)-InterAct

12,403

Inverse association

between plasma

C19:0 and incident

T2DM.

[17]

C2C12 myotubes (in

vitro)
N/A

C15:0 (a related odd-

chain fatty acid)

promotes glucose

uptake.

[18]
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| NHANES 2005-2016 | 14,242 | Higher dietary decanoic acid (a medium-chain fatty acid)

intake was associated with a lower prevalence of diabetes. | [19][20]|

Higher levels of nonadecanoic acid have been associated with a reduced risk of

cardiovascular disease (CVD). [6][14][21]A meta-analysis of 18 prospective cohort studies

demonstrated that individuals in the highest quintile of circulating nonadecanoic acid had a

12% lower risk of incident CVD compared to those in the lowest quintile. [21]

Study Sample Size Key Finding Reference

Meta-analysis of 18
prospective
cohorts

>40,000

Higher circulating
C15:0 and C17:0
were associated
with lower CVD
risk.

[14]

Swedish cohort 4,150

Higher serum C15:0

was associated with

lower CVD risk.

[14]

Pooled analysis of

prospective cohorts
N/A

A 12% lower risk of

incident CVD in the

highest quintile of

circulating C15:0.

[21]

| NHANES data analysis | N/A | Higher levels of C15:0 and C17:0 are associated with a

reduced risk of coronary artery disease. | [6]|

Research also points to a protective role for odd-chain fatty acids in the context of non-

alcoholic fatty liver disease (NAFLD). [22][23][24][25][26]Studies have shown that serum levels

of pentadecanoic acid (C15:0), a closely related odd-chain fatty acid, negatively correlate with

the severity of NAFLD. [23][24][25][26]
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Study Population Sample Size Key Finding Reference

Two independent
NAFLD patient
cohorts

106

Serum levels of
C15:0 and C17:0
negatively
correlated with
NAFLD activity
scores.

[23][24][25][26]

Animal model (mice) N/A

C15:0

supplementation

reduced liver injury in

a NASH mouse

model.

[23][24]

| General Population | N/A | C15:0 has been shown to reduce systemic inflammation, a key

driver of NAFLD progression. | [22]|

Potential Mechanistic Roles in Metabolism
The protective associations of nonadecanoic acid may be due to its active roles in cellular

processes. As an odd-chain fatty acid, its metabolism to propionyl-CoA can influence

gluconeogenesis and anaplerosis. [2]There is also evidence that odd-chain fatty acids can be

incorporated into cellular membranes, potentially affecting membrane fluidity and signaling

pathways. [27]Furthermore, some studies suggest that odd-chain fatty acids may have anti-

inflammatory properties. [22]

Part 3: Analytical Methodologies for Nonadecanoic
Acid Quantification
Accurate and precise quantification of nonadecanoic acid in biological matrices is crucial for

its validation as a biomarker. Gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS) are the most common analytical platforms.

Gold Standard Method: Gas Chromatography-Mass
Spectrometry (GC-MS)
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GC-MS is a robust and widely used technique for fatty acid analysis. [28][29]It offers excellent

chromatographic separation and sensitive detection.

The core principle involves the conversion of non-volatile fatty acids into volatile fatty acid

methyl esters (FAMEs) through derivatization. [30]These FAMEs are then separated based on

their boiling points and polarity on a GC column and subsequently ionized and detected by a

mass spectrometer. [30]

Internal Standard Spiking: Add a known amount of a suitable internal standard, such as

methyl nonadecanoate (C19:0 methyl ester) or a stable isotope-labeled nonadecanoic acid
(e.g., ¹³C₁₉-nonadecanoic acid), to the biological sample (e.g., plasma, serum, tissue

homogenate). [30]2. Lipid Extraction: Perform a total lipid extraction using a solvent system

like chloroform:methanol (2:1, v/v) (Folch method) or methyl-tert-butyl ether (MTBE).

Saponification: Hydrolyze the ester linkages of complex lipids to release free fatty acids by

adding a methanolic solution of sodium hydroxide or potassium hydroxide and heating.

Derivatization (Esterification): Convert the free fatty acids to their corresponding FAMEs

using a derivatizing agent such as boron trifluoride (BF₃) in methanol or methanolic HCl.

Extraction of FAMEs: Extract the FAMEs into an organic solvent like hexane.

GC-MS Analysis:

Injection: Inject an aliquot of the FAME extract into the GC-MS system.

Chromatographic Separation: Use a suitable capillary column (e.g., a polar column like

DB-WAX or a non-polar column like HP-5MS) to separate the FAMEs. [28][31]A typical

temperature program would start at a lower temperature and ramp up to a higher

temperature to elute all FAMEs. [28] * Mass Spectrometric Detection: Operate the mass

spectrometer in either full scan mode to identify the FAMEs based on their mass spectra

or in selected ion monitoring (SIM) mode for targeted quantification of specific ions of

nonadecanoate and the internal standard. [4]7. Quantification: Calculate the concentration

of nonadecanoic acid by comparing the peak area of its FAME to the peak area of the

internal standard and relating this ratio to a calibration curve.
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Caption: Workflow for the GC-MS analysis of nonadecanoic acid.
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Advanced Method: Liquid Chromatography-Mass
Spectrometry (LC-MS)
LC-MS is a powerful alternative for fatty acid analysis, offering several advantages over GC-

MS. [32][33][34]

Analysis of Intact Lipids: LC-MS can analyze non-derivatized fatty acids and even intact

complex lipids containing nonadecanoic acid, providing a more comprehensive lipidomic

profile. [34]* Milder Ionization: Electrospray ionization (ESI), a common ionization technique

in LC-MS, is a soft ionization method that typically produces intact molecular ions, simplifying

spectral interpretation. [33]* Suitability for a Wider Range of Analytes: LC-MS is suitable for a

broader range of lipid classes, including very long-chain fatty acids. [33]

Internal Standard Spiking: As with GC-MS, add a known amount of a suitable internal

standard (e.g., ¹³C₁₉-nonadecanoic acid) to the sample. [35]2. Lipid Extraction: Perform

lipid extraction as described for the GC-MS protocol.

LC-MS Analysis:

Chromatographic Separation: Use a reversed-phase column (e.g., C8 or C18) for the

separation of fatty acids. [33]The mobile phase typically consists of a gradient of an

aqueous solvent and an organic solvent (e.g., methanol or acetonitrile) with an additive

like formic acid or ammonium acetate to improve ionization. [36] * Mass Spectrometric

Detection: Couple the LC system to a mass spectrometer equipped with an ESI source.

Operate the mass spectrometer in negative ion mode for the detection of the deprotonated

molecular ion [M-H]⁻ of nonadecanoic acid. High-resolution mass spectrometers like

Orbitrap or Q-TOF instruments are often used for accurate mass measurements. [33]

[36]4. Quantification: Quantify nonadecanoic acid using the same principles of internal

standardization and calibration curves as in GC-MS.

Ensuring Accuracy and Precision: Stable Isotope
Dilution
Stable isotope dilution mass spectrometry (SID-MS) is the gold standard for accurate

quantification in metabolomics. [35][37][38][39]
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This technique involves adding a known amount of a stable isotope-labeled version of the

analyte of interest (e.g., ¹³C₁₉-nonadecanoic acid) to the sample at the very beginning of the

sample preparation process. [35]This labeled internal standard is chemically identical to the

endogenous analyte and will therefore behave identically during extraction, derivatization, and

ionization. [39]Any sample loss during the workflow will affect both the analyte and the internal

standard equally, thus not affecting the ratio of their signals.

By measuring the ratio of the mass spectrometric signal of the endogenous (light)

nonadecanoic acid to the signal of the spiked (heavy) internal standard, and comparing this

ratio to a calibration curve prepared with known amounts of the light and heavy standards, a

highly accurate and precise quantification can be achieved. [35]

Part 4: Data Interpretation and Future Directions
Interpreting Nonadecanoic Acid Levels
When interpreting nonadecanoic acid levels, it is important to consider factors that can

influence its concentration, including dietary habits (especially dairy and ruminant fat

consumption), and potentially the gut microbiome composition. While standardized reference

ranges are not yet widely established, lower levels have been consistently associated with a

higher risk for certain metabolic diseases in large cohort studies.

Current Research Gaps and Future Perspectives
Despite the growing body of evidence, several questions remain. The precise molecular

mechanisms by which nonadecanoic acid exerts its potential protective effects are not fully

understood. Further research is needed to elucidate its role in cellular signaling, gene

expression, and membrane biology. Randomized controlled trials are also necessary to

establish a causal relationship between nonadecanoic acid intake and reduced disease risk.

The development of standardized analytical methods and reference materials will be crucial for

the widespread clinical application of nonadecanoic acid as a metabolic biomarker.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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